Butyl 2,2-dichloropropanoate

Specification

• CAS No.: 17640-07-2
• Molecular Formula: C7H12Cl2O2
• Molecular Weight: 199.07 g/mol
• IUPAC Name: butyl 2,2-dichloropropanoate
• Standard InChI: InChI=1S/C7H12Cl2O2/c1-3-4-5-11-6(10)7(2,8)9/h3-5H2,1-2H3
• Standard InChI Key: INWCHAUMYGSQAZ-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C(C)(Cl)Cl
• Canonical SMILES: CCCCOC(=O)C(C)(Cl)Cl

Introduction

Chemical Structure and Properties

Butyl 2,2-dichloropropanoate has the molecular formula C₇H₁₂Cl₂O₂. Its structure features a butyl group (C₄H₉-) connected to an ester linkage (-COO-), with two chlorine atoms attached to the same carbon (position 2) of the propanoate backbone. This geminal dihalide arrangement creates a distinctive electronic environment around the substituted carbon.

Butyl 2,3-dichloropropanoate has the following known properties:

• Molecular weight: 199.08 g/mol

• Density: 1.1302 g/cm³

• Boiling point: 101-102°C at 15 Torr

Synthesis Methods

No specific synthesis methods for Butyl 2,2-dichloropropanoate are outlined in the search results. Based on general organic chemistry principles, potential synthetic approaches might include:

• Esterification of 2,2-dichloropropanoic acid with butanol

• Chlorination of butyl propanoate at the α-position

• Transesterification of methyl or ethyl 2,2-dichloropropanoate with butanol

These approaches would require appropriate catalysts, reaction conditions, and purification methods. The geminal dichloride arrangement might present specific synthetic challenges compared to other chlorination patterns. The synthesis would likely involve careful temperature control and possibly specialized catalysts to achieve selectivity for the geminal arrangement rather than a vicinal arrangement of chlorine atoms.

If following similar synthesis methods to those used for Butyl 2,3-dichloropropanoate, the process might involve acid catalysis, reflux conditions, and appropriate purification techniques like distillation or column chromatography to isolate the pure product.

Analytical Methods

From search result, we learn that gas chromatography has been used effectively for analyzing Butyl 2,3-dichloropropanoate. For that compound, the following conditions were reported:

• Column type: Capillary

• Active phase: OV-101

• Column length: 19 m

• Carrier gas: N₂

• Column diameter: 0.28 mm

• Temperature: 100°C

• Kovats' Retention Index: 1184

While similar methods might be applicable to Butyl 2,2-dichloropropanoate, its retention characteristics would differ due to the different chlorine arrangement. The geminal dichloride structure would likely result in a different retention time and Kovats' index.

Other analytical techniques that would likely be effective include:

• NMR spectroscopy (particularly ¹³C NMR, which would show distinctive signals for the geminal dichloride carbon)

• Mass spectrometry (the fragmentation pattern would be distinctive due to the geminal chlorine arrangement)

• Infrared spectroscopy (C-Cl stretching frequencies would reflect the geminal arrangement)

• X-ray crystallography (for definitive structural confirmation if crystalline samples can be obtained)

These methods, used in combination, would provide comprehensive characterization of Butyl 2,2-dichloropropanoate and distinguish it from its structural isomers.